4,4-difluoro-N-methylcyclohexane-1-carboxamide

• Molecular Formula: C8H13F2NO
• Molecular Weight: 177.19 g/mol
• IUPAC Name: 4,4-difluoro-N-methylcyclohexane-1-carboxamide
• InChI: InChI=1S/C8H13F2NO/c1-11-7(12)6-2-4-8(9,10)5-3-6/h6H,2-5H2,1H3,(H,11,12)
• InChI Key: ZJXVGZXFSQHHDV-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1CCC(CC1)(F)F

Description

4,4-difluoro-N-methylcyclohexane-1-carboxamide is a useful research compound. Its molecular formula is C8H13F2NO and its molecular weight is 177.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4,4-difluorocyclohexanecarboxylic acid (5 g, 30.49 mmol) in DCM (40 mL) were added DIPEA (11.8 g, 91.46 mmol) and HATU (17.38 g, 45.73 mmol). The mixture was stirred for 0.5 hr. The N,O-dimethylhydroxylamine hydrochloride (3.56 g, 36.58 mmol) was added to the mixture. The mixture was stirred at 28° C. for 12 hr. Water (20 mL) was added and the mixture was extracted by CH2Cl2 (30 mL*3). The organic layer was washed with brine and dried over sodium sulfate. The organic layer was concentrated to give the crude product, the crude product was purified by column chromatography on silica gel eluted with (petroleum ether/ethyl acetate 10:1→2:1) to gave 4,4-difluoro-N-methyl cyclohexanecarboxamide (4.6 g, 73.36%) for next step.